Cas no 2172391-48-7 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-methylcyclohexane-1-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-methylcyclohexane-1-carboxylic acid
• CAS No: 2172391-48-7
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 6341140
• PubChem ID: 165557873
• Update Time: 2025-07-09

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-methylcyclohexane-1-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-3-methylcyclohexane-1-carboxylic acid
• 2172391-48-7
• EN300-1550617

• Inchi： 1S/C27H28N2O5/c1-18-8-6-14-27(16-18,25(31)32)29-24(30)13-7-15-28-26(33)34-17-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,18,23H,6,8,14-17H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： OJLLIPLDDPOJGP-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC(C)C1)NC(C#CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-methylcyclohexane-1-carboxylic acid

Recent Advances in the Study of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-methylcyclohexane-1-carboxylic acid (CAS: 2172391-48-7)

In recent years, the compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-methylcyclohexane-1-carboxylic acid (CAS: 2172391-48-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclohexane carboxylic acid moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development. The presence of the alkyne functionality further enhances its utility as a versatile building block for click chemistry-based modifications, making it a valuable tool in bioconjugation strategies.

The primary objective of recent studies involving this compound has been to explore its synthetic utility and biological activity. Researchers have focused on optimizing its synthesis to improve yield and purity, as well as investigating its role in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a key intermediate in the synthesis of peptide-based inhibitors targeting protein-protein interactions. The study highlighted the compound's ability to facilitate the introduction of hydrophobic and sterically demanding groups into peptide backbones, thereby enhancing binding affinity and selectivity.

Methodologically, the synthesis of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-methylcyclohexane-1-carboxylic acid typically involves multi-step organic transformations, including amide coupling and alkyne functionalization. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound and ensure its structural integrity. Recent advancements in solid-phase peptide synthesis (SPPS) have also leveraged this compound for the efficient assembly of complex peptide architectures, as reported in a 2024 study by the American Chemical Society.

The results of these studies have been promising. For example, one research group successfully utilized the compound to develop a series of cyclic peptides with enhanced metabolic stability and bioavailability. These peptides exhibited potent inhibitory activity against a range of disease-relevant targets, including inflammatory cytokines and oncogenic proteins. Another study highlighted the compound's role in the development of fluorescent probes for imaging applications, capitalizing on the alkyne group's compatibility with bioorthogonal labeling techniques.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-methylcyclohexane-1-carboxylic acid (CAS: 2172391-48-7) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural features and synthetic flexibility make it an ideal candidate for a wide range of applications, from peptide therapeutics to imaging probes. Future research directions may include further optimization of its synthetic protocols and exploration of its potential in targeted drug delivery systems. As the field continues to evolve, this compound is poised to play a pivotal role in advancing our understanding of molecular interactions and therapeutic development.